Cas no 1365267-36-2 (Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide)

• Product Name: Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide
• CAS No: 1365267-36-2
• Molecular Formula: C₃₆H₃₆N₆O₁₀
• Molecular Weight: 712.705248832703
• MDL: MFCD28009659
• CID: 2157831
• PubChem ID: 56940810

Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide Properties

Names and Identifiers

• 1,2-Benzenedicarboxamide, n1,n2-bis[[(5s)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
• N1,N2-bis(((S)-2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)phthalamide
• Bis-[Des(5-Chloro-2-carboxythienyl)] Rivaroxaban Phthalamide
• YIDJJGFGEMPGOA-NSOVKSMOSA-N
• N1,N2-Bis[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-1,2-benzenedicarboxamide
• N,N'-bis[{(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl]benzene-1,2-diamide
• 1-N,2-N-bis[[(5S)-2-oxo-3-[4-(
• 1-N,2-N-Bis[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]benzene-1,2-dic
• 1,2-BenzenedicarboxaMide,N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo
• CID 56940810
• 1-N,2-N-bis[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]benzene-1,2-dicarboxamide
• 1,2-BenzenedicarboxaMide,N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
• N,N'-bis[{(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)p
• N,N'-Bis({(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-1,3-oxazolidin-5-yl}methyl)phthalamide
• SCHEMBL806189
• CS-M2663
• 1365267-36-2
• 1,2-Benzenedicarboxamide, N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
• DTXSID901111714
• CS-14788
• F19453
• AKOS037650424

• MDL： MFCD28009659
• InChIKey： YIDJJGFGEMPGOA-NSOVKSMOSA-N
• Inchi： 1S/C36H36N6O10/c43-31-21-49-15-13-39(31)23-5-9-25(10-6-23)41-19-27(51-35(41)47)17-37-33(45)29-3-1-2-4-30(29)34(46)38-18-28-20-42(36(48)52-28)26-11-7-24(8-12-26)40-14-16-50-22-32(40)44/h1-12,27-28H,13-22H2,(H,37,45)(H,38,46)/t27-,28-/m0/s1
• SMILES： O=C(NC[C@]1(CN(C2=CC=C(N3C(=O)COCC3)C=C2)C(=O)O1)[H])C1C=CC=CC=1C(=O)NC[C@]1(CN(C2C=CC(N3CCOCC3=O)=CC=2)C(=O)O1)[H]

Computed Properties

• Exact Mass: 712.249291g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 10
• Monoisotopic Mass: 712.249291g/mol
• Heavy Atom Count: 52
• Complexity: 1250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 176
• Molecular Weight: 712.7g/mol

Experimental Properties

• Boiling Point: 1106.7±65.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 623.1±34.3 °C
• Solubility: Almost insoluble (0.026 g/l) (25 º C),
• Density: 1.411±0.06 g/cm3 (20 ºC 760 Torr),